![molecular formula C18H33NO3 B10779085 Methyl undecenoyl leucinate CAS No. 1246371-29-8](/img/structure/B10779085.png)
Methyl undecenoyl leucinate
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Overview
Description
Methyl undecenoyl leucinate is an active ingredient in whitening creams. It is an α-MSH antagonist that inhibits melanin synthesis and tyrosinase activity and reduces expression of various melanogenic genes.
properties
CAS RN |
1246371-29-8 |
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Molecular Formula |
C18H33NO3 |
Molecular Weight |
311.5 g/mol |
IUPAC Name |
methyl (2S)-4-methyl-2-(undec-10-enoylamino)pentanoate |
InChI |
InChI=1S/C18H33NO3/c1-5-6-7-8-9-10-11-12-13-17(20)19-16(14-15(2)3)18(21)22-4/h5,15-16H,1,6-14H2,2-4H3,(H,19,20)/t16-/m0/s1 |
InChI Key |
ICMAWHHKHYZNDA-INIZCTEOSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)OC)NC(=O)CCCCCCCCC=C |
Canonical SMILES |
CC(C)CC(C(=O)OC)NC(=O)CCCCCCCCC=C |
Origin of Product |
United States |
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